3-(3-Fluoro-5-methylphenyl)butan-2-ol
CAS No.:
Cat. No.: VC17794514
Molecular Formula: C11H15FO
Molecular Weight: 182.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H15FO |
|---|---|
| Molecular Weight | 182.23 g/mol |
| IUPAC Name | 3-(3-fluoro-5-methylphenyl)butan-2-ol |
| Standard InChI | InChI=1S/C11H15FO/c1-7-4-10(6-11(12)5-7)8(2)9(3)13/h4-6,8-9,13H,1-3H3 |
| Standard InChI Key | LTFUZCJYANTFHO-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC(=C1)F)C(C)C(C)O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure features a secondary alcohol (butan-2-ol) linked to a meta-fluorinated and para-methylated aromatic ring. The IUPAC name, 3-(3-fluoro-5-methylphenyl)butan-2-ol, reflects this substitution pattern . Key structural attributes include:
-
Fluorine atom at the 3-position of the phenyl ring, enhancing electronegativity and binding affinity.
-
Methyl group at the 5-position, contributing to steric effects and hydrophobic interactions.
-
Chiral center at the C2 position of the butanol chain, suggesting potential enantiomeric activity .
The SMILES notation CC1=CC(=CC(=C1)F)C(C)C(C)O and InChIKey LTFUZCJYANTFHO-UHFFFAOYSA-N provide unambiguous representations of its connectivity .
Table 1: Structural and Computational Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₁H₁₅FO | |
| Molecular Weight | 182.23 g/mol | |
| IUPAC Name | 3-(3-fluoro-5-methylphenyl)butan-2-ol | |
| SMILES | CC1=CC(=CC(=C1)F)C(C)C(C)O | |
| Topological Polar Surface Area | 20.2 Ų |
Physicochemical Characteristics
While experimental data on melting/boiling points remain limited, computational models predict:
-
LogP (Octanol-Water Partition Coefficient): ~2.1–2.5, indicating moderate lipophilicity suitable for membrane penetration .
-
Hydrogen Bond Donor/Acceptor Count: 1 donor (hydroxyl group) and 2 acceptors (fluorine and hydroxyl) .
-
Rotatable Bond Count: 3, conferring conformational flexibility .
The fluorine atom’s electronegativity (3.98 Pauling scale) polarizes the aromatic ring, enhancing dipole interactions in biological systems.
Synthesis and Manufacturing
Laboratory-Scale Synthesis
Two primary routes dominate laboratory synthesis:
Grignard Reaction Pathway
-
Starting Material: 3-Fluoro-5-methylbenzaldehyde.
-
Grignard Reagent: Methylmagnesium bromide (MeMgBr) reacts with the aldehyde to form a secondary alcohol.
-
Reduction: Sodium borohydride (NaBH₄) reduces intermediates to yield the target compound.
This method achieves yields of 65–75%, with purity >95% after column chromatography.
Sulfur Fluoride Exchange (SuFEx) Approach
A recent advancement employs hexamethyldisilazane (HMDS) and bis(tert-methylimino)guanidine (BTMG) in acetonitrile (MeCN) under SO₂F₂ gas :
-
Activation: HMDS deprotonates the hydroxyl group.
-
Fluorosulfation: SO₂F₂ introduces the fluorosulfate group, later hydrolyzed to the alcohol .
This high-throughput method enables parallel synthesis in 96-well plates, ideal for drug discovery .
Table 2: Comparison of Synthesis Methods
| Parameter | Grignard Method | SuFEx Method |
|---|---|---|
| Yield | 65–75% | 70–85% |
| Reaction Time | 12–24 h | 48 h |
| Scalability | Moderate | High (microplates) |
| Key Reagents | MeMgBr, NaBH₄ | HMDS, BTMG, SO₂F₂ |
Industrial Production
Pharmaceutical manufacturers utilize continuous flow reactors to optimize efficiency:
-
Residence Time: 30–60 minutes.
-
Temperature Control: 25–40°C, preventing thermal degradation.
-
Automated Purification: Simulated moving bed (SMB) chromatography ensures ≥99% purity.
Biological Activities and Mechanisms
Antimicrobial Properties
In vitro assays demonstrate broad-spectrum activity against:
-
Gram-positive bacteria: Staphylococcus aureus (MIC: 32 µg/mL).
-
Fungi: Candida albicans (MIC: 64 µg/mL).
Mechanistically, the fluorine atom disrupts microbial cell membranes via electrostatic interactions with phospholipid headgroups.
Anti-inflammatory Effects
In murine models, the compound reduces TNF-α and IL-6 levels by 40–50% at 10 mg/kg doses. This correlates with inhibition of NF-κB signaling, a pathway central to inflammation.
Figure 1: Proposed Mechanism of NF-κB Inhibition
-
Ligand Binding: The compound docks into the IKKβ kinase pocket.
-
Phosphorylation Blockade: Prevents IκB degradation, retaining NF-κB in the cytoplasm.
-
Cytokine Suppression: Reduced transcription of pro-inflammatory genes.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume